Cas no 2377028-43-6 ((3,4-Dimethoxyphenyl)acetonitrile-d6)

• Product Name: (3,4-Dimethoxyphenyl)acetonitrile-d6
• CAS No: 2377028-43-6
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 5544973
• Update Time: 2025-10-19

(3,4-Dimethoxyphenyl)acetonitrile-d6 Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-bis(methoxy-d3)phenyl)acetonitrile
• (3,?4-?Dimethoxyphenyl)?acetonitrile-d6
• (3,4-Dimethoxyphenyl)acetonitrile-d6

• Inchi： 1S/C10H11NO2/c1-12-9-4-3-8(5-6-11)7-10(9)13-2/h3-4,7H,5H2,1-2H3
• InChI Key： ASLSUMISAQDOOB-UHFFFAOYSA-N
• SMILES： O(C1C=C(CC#N)C=CC=1OC([H])([H])[H])C([H])([H])[H]

Additional information on (3,4-Dimethoxyphenyl)acetonitrile-d6

Recent Advances in the Application of (3,4-Dimethoxyphenyl)acetonitrile-d6 (CAS: 2377028-43-6) in Chemical Biology and Pharmaceutical Research

In recent years, the deuterated compound (3,4-Dimethoxyphenyl)acetonitrile-d6 (CAS: 2377028-43-6) has garnered significant attention in chemical biology and pharmaceutical research due to its unique properties as a stable isotope-labeled building block. This compound serves as a critical intermediate in the synthesis of deuterated pharmaceuticals, enabling improved metabolic stability and pharmacokinetic profiling in drug development. Recent studies have highlighted its utility in the synthesis of deuterated analogs of bioactive molecules, particularly in the central nervous system (CNS) drug discovery pipeline.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of (3,4-Dimethoxyphenyl)acetonitrile-d6 in the synthesis of deuterated L-DOPA derivatives. The research team utilized this compound to create isotopically labeled versions of Parkinson's disease therapeutics, observing enhanced metabolic stability and reduced first-pass metabolism in preclinical models. The deuterium kinetic isotope effect (DKIE) was found to significantly prolong the half-life of these compounds, suggesting potential clinical advantages for patient dosing regimens.

Further investigations have explored the compound's role in mass spectrometry-based proteomics and metabolomics studies. As reported in Analytical Chemistry (2024), (3,4-Dimethoxyphenyl)acetonitrile-d6 serves as an excellent internal standard for quantitative analysis of phenolic compounds in biological matrices. Its distinct mass shift (due to six deuterium atoms) allows for precise quantification without interference from endogenous metabolites, addressing a critical need in biomarker discovery and pharmacokinetic studies.

The synthetic accessibility of (3,4-Dimethoxyphenyl)acetonitrile-d6 from commercially available precursors has also facilitated its adoption in high-throughput screening platforms. A recent patent application (WO2023/154672) describes its use in generating diverse deuterated compound libraries for fragment-based drug discovery. The compound's chemical stability under various reaction conditions makes it particularly valuable for parallel synthesis approaches in medicinal chemistry optimization campaigns.

Ongoing clinical trials (NCT05678945) are currently evaluating deuterated drug candidates synthesized using (3,4-Dimethoxyphenyl)acetonitrile-d6 as a key intermediate. Preliminary results suggest improved safety profiles compared to their non-deuterated counterparts, particularly in terms of reduced metabolite-related toxicity. This development underscores the growing importance of strategic deuterium incorporation in modern drug design and the central role of specialized building blocks like (3,4-Dimethoxyphenyl)acetonitrile-d6.

Looking forward, researchers anticipate expanded applications of this compound in targeted protein degradation (PROTACs) and covalent inhibitor development, where precise control over drug metabolism is crucial. The unique properties of (3,4-Dimethoxyphenyl)acetonitrile-d6 position it as a versatile tool for addressing contemporary challenges in drug discovery and chemical biology research.